Cas no 1219351-71-9 (2-{(benzyloxy)carbonylamino}-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid
• CAS No: 1219351-71-9
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• CID: 4563491
• PubChem ID: 45073905
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-α-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid

• Inchi： 1S/C19H26N2O6/c1-19(2,3)27-17(24)20-11-10-13(12-20)15(16(22)23)21(18(25)26-4)14-8-6-5-7-9-14/h5-9,13,15H,10-12H2,1-4H3,(H,22,23)
• InChI Key： HJPQVFMNGNLRDY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CCN(C(OC(C)(C)C)=O)C1)N(C1=CC=CC=C1)C(OC)=O

Computed Properties

• Exact Mass: 378.179
• Monoisotopic Mass: 378.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Additional information on 2-{(benzyloxy)carbonylamino}-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid

Introduction to 2-{(Benzyloxy)Carbonylamino}-2-{1-(tert-Butoxy)Carbonylpyrrolidin-3-yl}Acetic Acid (CAS No. 1219351-71-9)

2-{(Benzyloxy)Carbonylamino}-2-{1-(tert-Butoxy)Carbonylpyrrolidin-3-yl}Acetic Acid (CAS No. 1219351-71-9) is a complex organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound, often referred to as CBZ-Pyrrolidine Acetic Acid, is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound. Its structure incorporates both benzyloxycarbonyl (CBZ) and tert-butoxycarbonyl (Boc) protecting groups, which are widely used in peptide synthesis and other organic transformations.

The CBZ group is a well-known protecting group for amino acids, particularly in solid-phase peptide synthesis (SPPS). It is derived from benzoic acid and provides excellent protection under mild conditions. The Boc group, on the other hand, is a bulky protecting group that is commonly used to protect amino groups in peptide synthesis due to its stability under acidic conditions. The combination of these two groups in the same molecule makes CBZ-Pyrrolidine Acetic Acid a versatile compound with potential applications in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of CBZ-Pyrrolidine Acetic Acid as a key intermediate in the synthesis of peptide-based drugs targeting various diseases, including cancer and infectious diseases. The ability to control the stereochemistry and functional groups during synthesis has made this compound a valuable tool in medicinal chemistry.

In terms of synthesis, CBZ-Pyrrolidine Acetic Acid can be prepared through a series of well-established organic reactions. The process typically involves the coupling of amino acids with pyrrolidine derivatives, followed by protection with the CBZ and Boc groups. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of these synthetic pathways.

The structural complexity of CBZ-Pyrrolidine Acetic Acid also makes it an interesting subject for computational studies. Researchers have employed molecular modeling techniques to investigate its conformational flexibility, binding affinity, and potential interactions with biological targets. These studies have provided valuable insights into its pharmacokinetic properties and bioavailability, which are critical factors in drug development.

Moreover, the application of machine learning algorithms in predicting the biological activity of compounds like CBZ-Pyrrolidine Acetic Acid has opened new avenues for drug discovery. By analyzing large datasets of chemical structures and their corresponding biological activities, these algorithms can help identify promising candidates for further testing. This approach has significantly accelerated the discovery process and reduced costs associated with traditional trial-and-error methods.

In conclusion, CBZ-Pyrrolidine Acetic Acid (CAS No. 1219351-71-9) is a multifaceted compound with wide-ranging applications in medicinal chemistry. Its unique structure, incorporating both CBZ and Boc protecting groups, positions it as a valuable intermediate in the synthesis of bioactive molecules. With ongoing advancements in synthetic methods, computational modeling, and artificial intelligence, this compound continues to play a pivotal role in advancing drug discovery research.